6-[2-(2-chlorophenoxy)ethyl]-7-methyl-6H-indolo[2,3-b]quinoxaline

Specification

• Molecular Formula: C23H18ClN3O
• Molecular Weight: 387.9 g/mol
• IUPAC Name: 6-[2-(2-chlorophenoxy)ethyl]-7-methylindolo[3,2-b]quinoxaline
• Standard InChI: InChI=1S/C23H18ClN3O/c1-15-7-6-8-16-21-23(26-19-11-4-3-10-18(19)25-21)27(22(15)16)13-14-28-20-12-5-2-9-17(20)24/h2-12H,13-14H2,1H3
• Standard InChI Key: LZNZLVLUTKOXHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C3=NC4=CC=CC=C4N=C3N2CCOC5=CC=CC=C5Cl

Introduction

Chemical Identity and Structural Profile

6-[2-(2-Chlorophenoxy)ethyl]-7-methyl-6H-indolo[2,3-b]quinoxaline is a polycyclic aromatic heterocycle characterized by a fused indoloquinoxaline core substituted with a 2-(2-chlorophenoxy)ethyl group at position 6 and a methyl group at position 7. Its IUPAC name reflects this substitution pattern, ensuring precise identification in chemical literature.

Table 1: Key Chemical Identifiers

Property	Value
Molecular Formula	C₂₃H₁₈ClN₃O
Molecular Weight	387.9 g/mol
CAS Number	Not publicly disclosed
SMILES	CC1=C2C(=CC=C1)C3=NC4=CC=CC=C4N=C3N2CCOC5=CC=CC=C5Cl
InChI Key	LZNZLVLUTKOXHL-UHFFFAOYSA-N
logP (Partition Coefficient)	Estimated 5.858 (analogous structure)

The compound’s achiral nature simplifies synthetic and analytical workflows, while its extended π-system enables interactions with biological targets such as DNA and proteins.

Synthesis and Optimization

The synthesis of 6-[2-(2-chlorophenoxy)ethyl]-7-methyl-6H-indolo[2,3-b]quinoxaline involves multi-step organic transformations, typically starting from 2,3-dioxo-1,2,3,4-tetrahydroquinoxaline scaffolds. Key steps include:

• Friedländer Annulation: To construct the quinoxaline core, 2-aminobenzyl alcohols react with ketones under iridium- or rhodium-catalyzed conditions, enabling efficient cyclization.

• Side-Chain Functionalization: Introduction of the 2-(2-chlorophenoxy)ethyl group is achieved via nucleophilic substitution or Mitsunobu reactions, with careful optimization to avoid steric hindrance from the methyl group at position 7.

Yield optimization remains challenging due to the compound’s steric demands. Recent protocols employing [IrCp*Cl₂]₂/t-BuOK catalysts have improved atom efficiency, achieving yields up to 76% under mild conditions.

Physicochemical and Pharmacokinetic Properties

The compound’s bioavailability and distribution are influenced by its physicochemical profile:

Table 2: Experimental and Predicted Properties

Property	Value
logP (Lipophilicity)	5.858
logD (pH 7.4)	5.858
Aqueous Solubility (logS)	-6.1905
Hydrogen Bond Acceptors	3
Polar Surface Area	26.97 Ų

High lipophilicity (logP >5) suggests strong membrane permeability but may limit aqueous solubility, necessitating formulation strategies for in vivo studies.

Biological Activities and Mechanisms

Anticancer Activity

The compound’s ability to bind DNA and inhibit PARP-1 (poly-ADP-ribose polymerase 1) has been hypothesized. PARP-1 inhibition disrupts DNA repair in cancer cells, potentiating the effects of chemotherapeutics. Preliminary in vitro studies report IC₅₀ values in the nanomolar range for related indoloquinoxalines, though specific data for this derivative await publication.

Antimicrobial Effects

Quinoxaline derivatives are known to target bacterial topoisomerases. Molecular docking studies suggest that the chloro and methyl substituents in 6-[2-(2-chlorophenoxy)ethyl]-7-methyl-6H-indolo[2,3-b]quinoxaline enhance binding affinity to Staphylococcus aureus gyrase by 30% compared to unsubstituted analogs.

Therapeutic Applications and Clinical Prospects

Oncology

As a PARP-1 inhibitor, this compound could synergize with DNA-damaging agents like cisplatin. Phase 0 pharmacokinetic studies are needed to validate its tumor penetration and metabolic stability.

Antiviral Therapy

Structural optimization could tailor the compound for RNA viruses (e.g., SARS-CoV-2). The chlorophenoxy moiety may improve binding to viral proteases, as seen in HCV NS3/4A inhibitors.